Cas no 942006-43-1 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide)

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide is a synthetic organic compound featuring a thiazole core substituted with a dichlorophenyl group and a propanamide moiety linked to a methoxybenzenesulfonyl unit. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The dichlorophenyl and thiazole groups may enhance binding affinity to target proteins, while the methoxybenzenesulfonyl moiety could improve solubility and metabolic stability. Its well-defined molecular architecture allows for precise modifications, making it a candidate for exploratory research in drug discovery or as an intermediate in specialized synthetic pathways. The compound's stability and functional group diversity support its use in structure-activity relationship studies.
N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide structure
942006-43-1 structure
Product Name:N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide
CAS No:942006-43-1
MF:C19H16Cl2N2O4S2
MW:471.377340316772
CID:5503439
Update Time:2025-06-07

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfonylpropanamide
    • N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide
    • Inchi: 1S/C19H16Cl2N2O4S2/c1-27-13-3-5-14(6-4-13)29(25,26)9-8-18(24)23-19-22-17(11-28-19)15-10-12(20)2-7-16(15)21/h2-7,10-11H,8-9H2,1H3,(H,22,23,24)
    • InChI Key: JVIUDIGWZJJBLK-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC(Cl)=CC=C2Cl)=CS1)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide Pricemore >>

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Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 942006-43-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 942006-43-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a thiazole ring, a dichlorophenyl group, and a methoxybenzenesulfonyl moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The chemical structure of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide can be represented as follows: C20H18Cl2N2O4S2. The compound's molecular weight is approximately 467.38 g/mol. The presence of the thiazole ring and the sulfonyl group imparts significant stability and reactivity to the molecule, making it suitable for various chemical reactions and biological studies.

In recent years, extensive research has been conducted to explore the biological activities of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide is its antitumor activity. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight its potential as a novel anticancer agent and warrant further investigation in preclinical and clinical settings.

The pharmacokinetic properties of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide has been investigated for its use in chemical synthesis. The unique structural features of this compound make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it has been used as a starting material in the synthesis of novel thiazole derivatives with enhanced pharmacological properties.

The safety profile of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 942006-43-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and antitumor effects. Ongoing research continues to explore its therapeutic potential and optimize its pharmacological properties for clinical use.

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